Cas no 1804481-10-4 (2-Iodo-6-methoxy-3-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Iodo-6-methoxy-3-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1804481-10-4
• MF: C₇H₄F₃IN₂O₄
• MW: 364.017344474792
• CID: 4835254
• Update Time: 2025-05-20

2-Iodo-6-methoxy-3-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-6-methoxy-3-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H4F3IN2O4/c1-16-6-4(17-7(8,9)10)2-3(13(14)15)5(11)12-6/h2H,1H3
• InChI Key： KFJQXMOMMCTGCB-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(=N1)OC)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2.9
• Topological Polar Surface Area: 77.2

Additional information on 2-Iodo-6-methoxy-3-nitro-5-(trifluoromethoxy)pyridine

2-Iodo-6-Methoxy-3-Nitro-5-(Trifluoromethoxy)Pyridine: A Comprehensive Overview

The compound 2-Iodo-6-Methoxy-3-Nitro-5-(Trifluoromethoxy)Pyridine, identified by the CAS number 1804481-10-4, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups, including an iodo group, a methoxy group, a nitro group, and a trifluoromethoxy group. These substituents confer unique chemical and physical properties to the molecule, making it a valuable compound in research and industrial applications.

The synthesis of 2-Iodo-6-Methoxy-3-Nitro-5-(Trifluoromethoxy)Pyridine involves a series of carefully designed multi-step reactions. Researchers have employed various methodologies to construct the pyridine ring and introduce the substituents at specific positions. For instance, the introduction of the trifluoromethoxy group is typically achieved through nucleophilic aromatic substitution or coupling reactions, while the nitro group is often introduced via nitration reactions under controlled conditions. The placement of these substituents is critical, as it influences the electronic properties and reactivity of the molecule.

Recent studies have highlighted the potential of 2-Iodo-6-Methoxy-3-Nitro-5-(Trifluoromethoxy)Pyridine in the field of materials science, particularly in the development of advanced materials for electronic devices. The trifluoromethoxy group imparts strong electron-withdrawing effects, which can enhance the electronic properties of materials derived from this compound. Additionally, the iodo group serves as a versatile functional group that can be readily substituted with other groups to tailor the properties of the molecule for specific applications.

In terms of biological applications, 2-Iodo-6-Methoxy-3-Nitro-5-(Trifluoromethoxy)Pyridine has shown promise as a precursor for bioactive compounds. The nitro group is known to exhibit antimicrobial and antiproliferative activities, making this compound a valuable starting material for drug discovery efforts. Researchers have explored its potential as an intermediate in the synthesis of novel pharmaceutical agents targeting various diseases, including cancer and infectious diseases.

The structural complexity of 2-Iodo-6-Methoxy-3-Nitro-5-(Trifluoromethoxy)Pyridine also makes it an attractive candidate for use in supramolecular chemistry and nanotechnology. The ability to form hydrogen bonds and other non-covalent interactions due to its functional groups enables this compound to participate in self-assembling processes, leading to the formation of complex nanostructures with potential applications in sensing and catalysis.

In conclusion, 2-Iodo-6-Methoxy-3-Nitro-5-(Trifluoromethoxy)Pyridine is a versatile compound with a wide range of applications across multiple disciplines. Its unique combination of functional groups provides researchers with a powerful tool for exploring new chemical reactions, developing advanced materials, and designing novel pharmaceutical agents. As ongoing research continues to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.